Cas no 405520-15-2 (2-chloro-3-hydroxy-4-nitro-benzoic acid)

• Product Name: 2-chloro-3-hydroxy-4-nitro-benzoic acid
• CAS No: 405520-15-2
• MF: C₇H₄ClNO₅
• MW: 217.563361167908
• CID: 2140695
• PubChem ID: 23434222
• Update Time: 2025-04-21

2-chloro-3-hydroxy-4-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-hydroxy-4-nitro-benzoic acid
• DB-302957
• 405520-15-2
• SCHEMBL6436911

• Inchi： 1S/C7H4ClNO5/c8-5-3(7(11)12)1-2-4(6(5)10)9(13)14/h1-2,10H,(H,11,12)
• InChI Key： KMWMHGDGKNFOMV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=O)O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 216.9777999Da
• Monoisotopic Mass: 216.9777999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų